Cas no 32480-00-5 (Nitromethane-13C)

Nitromethane-13C Properties

Names and Identifiers

• Methane-13C, nitro-(6CI,9CI)
• (13)C-nitromethane
• [13C]nitromethane
• 292141_ALDRICH
• I14-45386
• nitro[13C]methane
• nitromethane-(13)C
• nitromethane-13C
• Nitromethane-13C, 99 atom % 13C
• DTXSID60452405
• AKOS015913373
• 32480-00-5
• Nitromethane-13C
• nitro(113C)methane
• +Expand

• InChIKey： LYGJENNIWJXYER-OUBTZVSYSA-N
• Inchi： InChI=1S/CH3NO2/c1-2(3)4/h1H3/i1+1
• SMILES： [13CH3][N+]([O-])=O

Computed Properties

• Exact Mass: 62.019733174g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 62.019733174g/mol
• Heavy Atom Count: 4
• Complexity: 27.5
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Boiling Point: 101 °C(lit.)
• Melting Point: -29 °C(lit.)
• Flash Point: 95 °F
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.145 g/mL at 25 °C